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Welcome to the Technical Support Center for the New Industrialisation and Technology Training
Programme (NITTP). This resource is designed to assist Hong Kong enterprises, including
researchers, scientists, and drug development professionals, in effectively managing their
NITTP funding and reimbursement processes. Here you will find detailed troubleshooting
guides and frequently asked questions (FAQs) to address common issues encountered during
the application and reimbursement stages.

Troubleshooting Guide and Frequently Asked
Questions (FAQs)

This section provides direct answers to specific questions you may have about the NITTP
application and reimbursement process.

Eligibility and Application
Q1: What are the key eligibility criteria for my company to receive an NITTP training grant?

Al: To be eligible for an NITTP training grant, your company must meet the following
requirements:

e Be registered in Hong Kong under the Business Registration Ordinance (Cap. 310).[1][2]

» Be a non-government and non-subvented organization.[1][2]
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e The nominated employee for the training must be a Hong Kong permanent resident.[2]
Q2: What are the common reasons for the rejection of an NITTP training grant application?

A2: While specific reasons for rejection are communicated directly to the applicant, common
pitfalls that could lead to an unsuccessful application include:

e The applicant company is a government-subvented organization.
e The nominated employee is not a Hong Kong permanent resident.

» The proposed training course does not fall under the scope of "advanced technologies" or is
already widely adopted in Hong Kong.

e The application is incomplete or contains inaccurate information.

e The application is submitted after the deadline (at least five weeks before the course
commencement for public courses).[3]

Q3: Can | apply for a training grant for a course that has already started?

A3: No, applications for training grants must be submitted at least five weeks before the
commencement of a public course. Late applications may not be processed.[3]

Funding and Reimbursement

Q4: What is the maximum funding my company can receive from NITTP?

A4: Each eligible enterprise is subject to a funding ceiling of HK$250,000 per financial year.
The funding is provided on a 1:1 matching basis, meaning the government will reimburse up to
50% of the actual training cost.[1]

Q5: My reimbursement claim was delayed. What are the common errors in reimbursement
submissions?

A5: Delays in reimbursement are often due to incomplete or incorrect documentation. Common
errors include:
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e Missing Signatures or Company Chops: Ensure all forms are properly signed and stamped.

 Incorrect or Inconsistent Information: Double-check that all details, such as company name,
trainee name, and course details, are consistent across all submitted documents.

e Late Submission: Reimbursement claims must be submitted within two months after the
completion of the training course.

e Incomplete Supporting Documents: Ensure all required documents, as outlined in the
reimbursement checklist, are included.

Q6: What documents are required when submitting a reimbursement claim?

A6: A complete reimbursement claim package must be submitted within two months of the
training completion and should include the following:

o Completed Training Grant Claim Form (Form 3A for local courses or Form 3B for non-local
courses).[3][4]

o Confirmation of Training Completion and Payment (Form 4), completed and signed by the
course provider.[3][4]

o A copy of the receipt for the training course fee.

e For non-local courses, a completed Training Report (Form 5) for each trainee is also
required.[3][4][5]

e For non-local courses where subsistence allowance is claimed, a completed Confirmation of
Receipt of Subsistence Allowance (Form 6) is necessary.[4]

Q7: I am having trouble with the online application portal. What should | do?
AT: If you encounter technical difficulties with the NITTP online portal, it is recommended to:
o Clear your browser's cache and cookies and try again.

e Ensure you are using a supported web browser.
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« If the problem persists, contact the NITTP Secretariat for technical support. You can find their

contact details on the official NITTP website.

Quantitative Data Summary

For a clear overview of the key quantitative aspects of the NITTP, please refer to the table

below.

Metric

Value

Notes

Funding Model

1:1 Matching Basis

The government subsidizes
50% of the training cost.[1]

Annual Funding Ceiling

HK$250,000 per enterprise

This is the maximum amount a
company can receive in a

single financial year.[1]

Application Deadline (Public

Courses)

At least 5 weeks before course

commencement

Late applications may not be

considered.[3]

. . . Failure to submit within this
Reimbursement Claim Within 2 months after course

timeframe may result in the

Deadline completion )
forfeiture of the grant.
Companies can request a
Partial Advance Payment Option for 50% partial advance payment of the

training grant.[1]

Experimental Protocols (Methodologies)

While the NITTP funds training in advanced technologies rather than specific research
experiments, the principles of clear methodology and reporting are crucial. For tailor-made
courses, a detailed training plan is required. Below is a template for outlining a training
protocol, which can be adapted for your internal documentation when planning and reporting
on the training undertaken.

Training Protocol Template

 Training Title:
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» Technology Area: (e.g., Biotechnology, Atrtificial Intelligence, Advanced Materials)
e Training Objectives: (Clearly define the skills and knowledge to be acquired)

o Methodology/Training Approach: (e.g., Lectures, hands-on workshops, lab sessions, case
studies)

o Key Learning Modules: (Breakdown of the training content)

e Equipment and Software to be Used:

» Assessment Methods: (How the trainee's understanding and skills will be evaluated)
o Expected Outcomes and Impact on the Business:

Visualizations

To help you better understand the NITTP workflows, here are diagrams illustrating the key
processes.

Click to download full resolution via product page

Caption: NITTP Application and Training Workflow
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Applicant Enterprise NITTP Secretariat
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Gather Reimbursement Documents (Forms 3A/3B, 4, 5, 6, Receipts)

Training Completed

Course Provider

Y
Provide Completed Form 4 to Enterprise

Click to download full resolution via product page

Caption: NITTP Reimbursement Claim Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Navigating NITTP: Your Technical Support Hub for
Funding and Reimbursement]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b130637#managing-nittp-funding-and-reimbursement-
effectively]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b130637#managing-nittp-funding-and-reimbursement-effectively
https://www.benchchem.com/product/b130637#managing-nittp-funding-and-reimbursement-effectively
https://www.benchchem.com/product/b130637#managing-nittp-funding-and-reimbursement-effectively
https://www.benchchem.com/product/b130637#managing-nittp-funding-and-reimbursement-effectively
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b130637?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b130637?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

